molecular formula C13H17NO3 B8537997 3-{[2-(1-Pyrrolidinyl)ethyl]oxy}benzoic acid

3-{[2-(1-Pyrrolidinyl)ethyl]oxy}benzoic acid

Cat. No.: B8537997
M. Wt: 235.28 g/mol
InChI Key: WHNQHQDECCTTDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[2-(1-Pyrrolidinyl)ethyl]oxy}benzoic acid is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3

Molecular Weight

235.28 g/mol

IUPAC Name

3-(2-pyrrolidin-1-ylethoxy)benzoic acid

InChI

InChI=1S/C13H17NO3/c15-13(16)11-4-3-5-12(10-11)17-9-8-14-6-1-2-7-14/h3-5,10H,1-2,6-9H2,(H,15,16)

InChI Key

WHNQHQDECCTTDC-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCOC2=CC=CC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 3-{[2-(1-pyrrolidinyl)ethyl]oxy}benzoate D37 (1.6 g) and sodium hydroxide (708 mg, 18.2 mmol) in MeOH (50 ml) and water (10 ml) was refluxed for 18 hours. The reaction was concentrated and water added and acidified to pH3 with 2M HCl solution. The reaction was concentrated and was added MeOH and was filtered, concentrated to give a brown solid of desired product D38 in 1.5 g. LCMS [MH+] 236.1@0.96 min (5 min run)
Name
methyl 3-{[2-(1-pyrrolidinyl)ethyl]oxy}benzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
708 mg
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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